Cas no 1383993-93-8 (3-(Benzyloxy)-5-bromo-2-methoxypyridine)

• Product Name: 3-(Benzyloxy)-5-bromo-2-methoxypyridine
• CAS No: 1383993-93-8
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 5527168
• Update Time: 2025-05-22

3-(Benzyloxy)-5-bromo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-5-bromo-2-methoxypyridine
• Pyridine, 5-bromo-2-methoxy-3-(phenylmethoxy)-

• Inchi： 1S/C13H12BrNO2/c1-16-13-12(7-11(14)8-15-13)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： PZCZJIMYSGNTNP-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Br)C=C1OCC1=CC=CC=C1

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 350.0±37.0 °C(Predicted)
• pka: 2.16±0.10(Predicted)

Additional information on 3-(Benzyloxy)-5-bromo-2-methoxypyridine

3-(Benzyloxy)-5-bromo-2-methoxypyridine: A Comprehensive Overview

3-(Benzyloxy)-5-bromo-2-methoxypyridine, also known by its CAS number 1383993-93-8, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a pyridine ring with substituents at positions 2, 3, and 5. The presence of a benzyloxy group at position 3, a methoxy group at position 2, and a bromine atom at position 5 makes it a versatile molecule with potential for further functionalization and exploration in various research domains.

The synthesis of 3-(Benzyloxy)-5-bromo-2-methoxypyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the bromine atom at position 5. Additionally, the benzyloxy group can be introduced via nucleophilic aromatic substitution or through directed metallation strategies, depending on the starting materials and reaction conditions.

The structural features of this compound make it an attractive candidate for further functionalization. The pyridine ring serves as a rigid platform for attaching various substituents, enabling the creation of derivatives with diverse biological activities. Recent studies have explored the potential of this compound as a precursor for drug development. For example, researchers have investigated its role in the synthesis of kinase inhibitors and other bioactive molecules. The presence of electron-donating groups like methoxy and benzyloxy enhances the molecule's ability to interact with biological targets, making it a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 3-(Benzyloxy)-5-bromo-2-methoxypyridine has shown promise in materials science. Its aromatic structure and substituent arrangement make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into π-conjugated systems to enhance their electronic properties. For instance, studies have demonstrated that derivatives of this compound can exhibit improved charge transport characteristics when used as components in organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs).

The versatility of this compound is further highlighted by its role in chemical biology studies. Researchers have utilized it as a probe to investigate molecular recognition processes and enzyme-catalyzed transformations. The bromine atom at position 5 serves as an excellent leaving group, enabling nucleophilic substitutions under mild conditions. This property has been exploited in the development of bioorthogonal reactions, which are essential for studying dynamic processes in living systems.

From an environmental perspective, the synthesis and application of 3-(Benzyloxy)-5-bromo-2-methoxypyridine align with sustainable chemistry principles. Researchers have developed eco-friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions or catalytic systems using renewable resources have been employed to synthesize this compound efficiently.

In conclusion, 3-(Benzyloxy)-5-bromo-2-methoxypyridine stands out as a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and chemical biology. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.